Cas no 220495-53-4 (Benzoic acid, 4-(1H-benzimidazol-1-yl)-, methyl ester)

• Product Name: Benzoic acid, 4-(1H-benzimidazol-1-yl)-, methyl ester
• CAS No: 220495-53-4
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 1409958
• PubChem ID: 5328451
• Update Time: 2025-04-20

Benzoic acid, 4-(1H-benzimidazol-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-benzimidazol-1-yl)-, methyl ester
• SCHEMBL1812955
• CHEMBL434312
• methyl 4-(benzimidazol-1-yl)benzoate
• 1-Phenylbenzimidazole deriv. 43
• methyl 4-(1H-1,3-benzodiazol-1-yl)benzoate
• 220495-53-4
• BDBM3826
• USTFFLGAYQZTMH-UHFFFAOYSA-N
• methyl 4-(1H-benzimidazol-1-yl)benzoate
• DB-101314

• Inchi： 1S/C15H12N2O2/c1-19-15(18)11-6-8-12(9-7-11)17-10-16-13-4-2-3-5-14(13)17/h2-10H,1H3
• InChI Key： USTFFLGAYQZTMH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N1C=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles